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Compound of Interest

Compound Name: Tianafac

Cat. No.: B1214732 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction Tianeptine is an atypical antidepressant drug that modulates the glutamatergic

system and acts as a µ-opioid receptor agonist.[1] Its mechanism of action involves the

modulation of AMPA and NMDA receptors, which can influence neuronal plasticity and the

brain's response to stress.[2] In cell culture models, Tianeptine is utilized to investigate its

neuroprotective, anti-inflammatory, and autophagy-regulating effects.[3] These notes provide a

detailed guide for the preparation and application of Tianeptine sodium salt for in vitro cell

culture experiments.

2. Physicochemical and Storage Data Proper dissolution and storage are critical for

maintaining the stability and activity of Tianeptine. The sodium salt form is typically used for in

vitro studies due to its solubility in aqueous solutions.
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Parameter Value Source

Compound Tianeptine Sodium Salt -

CAS Number 30123-17-2 [1]

Molecular Weight 458.9 g/mol -

Solubility in DMSO ≥ 20 mg/mL [1]

Appearance White to tan solid [1]

Stock Solution Storage

Solutions in DMSO or distilled

water may be stored at -20°C

for up to 2 months.

[1]

Stability
Stable for 1 year from date of

purchase as supplied.
[1]

3. Experimental Protocols

3.1. Protocol 1: Preparation of Tianeptine Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Tianeptine sodium salt in

DMSO.

Materials:

Tianeptine sodium salt (MW: 458.9 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance and weighing paper

Pipettes and sterile, filtered pipette tips

Methodology:
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Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent water absorption.

Weigh Tianeptine: Carefully weigh out 1 mg of Tianeptine sodium salt using an analytical

balance.

Calculate Solvent Volume: To create a 10 mM stock solution, the required volume of DMSO

is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 458.9 g/mol )) * 1,000,000 µL/L

Volume (µL) ≈ 217.9 µL

Dissolution: Add the calculated volume (217.9 µL) of DMSO to the vial containing the 1 mg of

Tianeptine sodium salt.

Ensure Complete Solubilization: Vortex the solution gently until all the solid is completely

dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to 2 months.[1]

3.2. Protocol 2: Treatment of Cultured Cells with Tianeptine

This protocol provides a general procedure for treating adherent cells in culture with Tianeptine.

Materials:

10 mM Tianeptine stock solution in DMSO

Cultured cells in multi-well plates

Complete cell culture medium appropriate for the cell line

Sterile, filtered pipette tips
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Methodology:

Determine Working Concentration: Based on literature, typical working concentrations for

Tianeptine in cell culture range from 1 µM to 100 µM.[3] For initial experiments,

concentrations of 10 µM and 20 µM are often used.[4] It is crucial to perform a dose-

response experiment to determine the optimal concentration for your specific cell line and

experimental endpoint. Note that concentrations as high as 200 µM have been shown to

decrease cell viability.[3]

Prepare Working Solution:

Thaw an aliquot of the 10 mM Tianeptine stock solution at room temperature.

Prepare an intermediate dilution of the stock solution in complete culture medium, if

necessary, to ensure accurate final concentrations.

For the final treatment, dilute the stock or intermediate solution directly into the culture

medium of the cells. For example, to achieve a 10 µM final concentration in 1 mL of

medium, add 1 µL of the 10 mM stock solution.

Vehicle Control: It is essential to include a vehicle control group. Treat these cells with the

same volume of DMSO as used for the highest Tianeptine concentration to account for any

effects of the solvent on the cells.

Treatment:

Aspirate the old medium from the cells.

Add the fresh medium containing the desired final concentration of Tianeptine (or DMSO

for the vehicle control) to the respective wells.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)

under standard culture conditions (e.g., 37°C, 5% CO₂).[4]

Downstream Analysis: Following incubation, proceed with the planned downstream assays,

such as cell viability assays (MTT), Western blotting, or immunofluorescence staining.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12032415/
https://www.researchgate.net/figure/Effect-of-tianeptine-for-72-hours-on-NCAM140-expression-in-SH-SY5Y-cells-Cells-were_fig2_264628510
https://pmc.ncbi.nlm.nih.gov/articles/PMC12032415/
https://www.researchgate.net/figure/Effect-of-tianeptine-for-72-hours-on-NCAM140-expression-in-SH-SY5Y-cells-Cells-were_fig2_264628510
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Visualized Pathways and Workflows

4.1. Tianeptine Signaling Pathway

The following diagram illustrates the primary mechanisms of action for Tianeptine. It acts as a

full agonist at the µ-opioid receptor and modulates the glutamatergic system, which is believed

to contribute to its therapeutic effects.
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Caption: Simplified signaling pathway of Tianeptine.

4.2. Experimental Workflow

The diagram below outlines a typical workflow for a cell culture experiment involving treatment

with a dissolved compound like Tianeptine.
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Caption: General workflow for Tianeptine cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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